![molecular formula C27H30FN3O4S B2523207 2-((2-(4-fluorophenyl)-2-oxoethyl)thio)-3-isopentyl-4-oxo-N-((tetrahydrofuran-2-yl)methyl)-3,4-dihydroquinazoline-7-carboxamide CAS No. 1113134-25-0](/img/structure/B2523207.png)
2-((2-(4-fluorophenyl)-2-oxoethyl)thio)-3-isopentyl-4-oxo-N-((tetrahydrofuran-2-yl)methyl)-3,4-dihydroquinazoline-7-carboxamide
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Description
2-((2-(4-fluorophenyl)-2-oxoethyl)thio)-3-isopentyl-4-oxo-N-((tetrahydrofuran-2-yl)methyl)-3,4-dihydroquinazoline-7-carboxamide is a useful research compound. Its molecular formula is C27H30FN3O4S and its molecular weight is 511.61. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antifungal Applications
Antimicrobial Study of Fluoroquinolone-based 4-thiazolidinones : A study synthesized compounds with structural variations including thiazolidinones and evaluated their antimicrobial and antifungal activities. These compounds showed potential against various bacterial and fungal strains, indicating their relevance in developing new antimicrobial agents (Patel & Patel, 2010).
Synthesis and Antibacterial Activities of Quinolones : This research focused on quinolones containing heterocyclic substituents, showing significant in vitro antibacterial activity against Gram-positive organisms, highlighting the structure-activity relationships crucial for designing effective antibacterial agents (Cooper et al., 1990).
Anticancer Applications
- Synthesis and Cytotoxic Activity : Studies on 7-oxo-7H-dibenz[f,ij]isoquinoline and 7-oxo-7H-benzo[e]perimidine derivatives showed that these compounds possess cytotoxic activities against cancer cell lines, indicating their potential use as anticancer agents. The research highlights the importance of side chain positioning on biological activity (Bu et al., 2001).
Novel Syntheses and Structural Analyses
- Heterocyclic Derivative Syntheses : A study involving palladium-catalyzed oxidative cyclization-alkoxycarbonylation of substituted gamma-oxoalkynes led to the synthesis of various heterocyclic derivatives. These syntheses contribute to the field of organic chemistry by providing new methods for creating complex molecules (Bacchi et al., 2005).
Properties
IUPAC Name |
2-[2-(4-fluorophenyl)-2-oxoethyl]sulfanyl-3-(3-methylbutyl)-4-oxo-N-(oxolan-2-ylmethyl)quinazoline-7-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H30FN3O4S/c1-17(2)11-12-31-26(34)22-10-7-19(25(33)29-15-21-4-3-13-35-21)14-23(22)30-27(31)36-16-24(32)18-5-8-20(28)9-6-18/h5-10,14,17,21H,3-4,11-13,15-16H2,1-2H3,(H,29,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IAYCBTJHYSXLAO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCN1C(=O)C2=C(C=C(C=C2)C(=O)NCC3CCCO3)N=C1SCC(=O)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H30FN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
511.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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